Cas no 478042-92-1 (6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE)

• Product Name: 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• CAS No: 478042-92-1
• MDL: MFCD00794511
• CID: 3028622
• Update Time: 2025-05-21

6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 6-(4-Chlorophenyl)-1-(2-methylbenzyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitr
• 3-Pyridinecarbonitrile, 6-(4-chlorophenyl)-1,2-dihydro-1-[(2-methylphenyl)methyl]-4-(methylthio)-2-oxo-

• MDL： MFCD00794511

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

Comprehensive Overview of 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE (CAS No. 478042-92-1)

6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE (CAS No. 478042-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities. Its molecular formula, C21H17ClN2O2S, highlights the presence of a chlorophenyl group, a methylsulfanyl moiety, and a cyanopyridine core, making it a subject of interest for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies in oncology and inflammatory diseases. The compound's methylsulfanyl group is also a point of interest, as sulfur-containing compounds often exhibit enhanced bioavailability and binding affinity.

The synthesis of 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 478042-92-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability under various conditions makes it suitable for further derivatization, a key factor in high-throughput screening programs.

From an industrial perspective, 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE aligns with the trend toward sustainable chemistry. Its potential as a bioactive scaffold has led to collaborations between academia and pharmaceutical companies, aiming to develop novel therapeutics with fewer side effects. Additionally, its agrochemical applications are being explored, as the chlorophenyl group may contribute to pest resistance management.

Environmental and safety profiles of CAS No. 478042-92-1 are critical considerations. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's low ecotoxicity and biodegradability are under study, reflecting the industry's shift toward greener alternatives. Regulatory agencies emphasize the importance of lifecycle assessment for such compounds to minimize environmental impact.

In conclusion, 6-(4-CHLOROPHENYL)-1-(2-METHYLBENZYL)-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE represents a promising candidate for multiple applications, from drug development to agricultural innovations. Its structural versatility and functional diversity make it a valuable subject for ongoing research, particularly in the context of precision medicine and sustainable agriculture. As scientific advancements continue, this compound is likely to play a pivotal role in addressing global health and environmental challenges.